Cas no 346688-72-0 (4-(3-methanesulfonylphenyl)piperidine)

• Product Name: 4-(3-methanesulfonylphenyl)piperidine
• CAS No: 346688-72-0
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD16250079
• CID: 1029112
• PubChem ID: 12988957
• Update Time: 2025-04-20

4-(3-methanesulfonylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(Methylsulfonyl)phenyl)piperidine
• LogP
• 4-(3-methylsulfonylphenyl)piperidine
• 4-(3-methanesulfonylphenyl)piperidine
• 4-[3-(Methanesulfonyl)phenyl]piperidine
• 4-(3-methanesulfonyl-phenyl)-piperidine
• 346688-72-0
• BFFDEVPWGSZYSN-UHFFFAOYSA-N
• 4-(3-methanesulfonyl-phenyl)piperidine
• EN300-1987684
• DTXSID60514451
• SB43865
• SCHEMBL169132
• DB-014352

• MDL： MFCD16250079
• Inchi： 1S/C12H17NO2S/c1-16(14,15)12-4-2-3-11(9-12)10-5-7-13-8-6-10/h2-4,9-10,13H,5-8H2,1H3
• InChI Key： BFFDEVPWGSZYSN-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 239.09811
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17